molecular formula C15H18O3 B6150913 2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid CAS No. 1483926-17-5

2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid

Cat. No. B6150913
CAS RN: 1483926-17-5
M. Wt: 246.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While specific synthesis methods for “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” were not found, the spiro[3.3]heptane core has been shown to be a saturated benzene bioisostere . This scaffold was incorporated into various drugs, indicating its potential in the synthesis of new compounds .


Molecular Structure Analysis

The molecular structure of “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” is represented by the InChI code: 1S/C15H18O3/c1-18-12-5-3-11(4-6-12)15(13(16)17)9-14(10-15)7-2-8-14/h3-6H,2,7-10H2,1H3,(H,16,17) . This indicates the presence of a methoxyphenyl group attached to a spiro[3.3]heptane core, with a carboxylic acid functional group.


Physical And Chemical Properties Analysis

The compound “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” is a powder with a molecular weight of 246.31 .

Safety and Hazards

The compound “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .

Future Directions

The unique structure of “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” allows for diverse applications in fields such as drug discovery, organic synthesis, and material science. The spiro[3.3]heptane core has been shown to be a saturated benzene bioisostere , suggesting potential for the development of new compounds with improved physicochemical properties and bioactivity.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid involves the synthesis of a spirocyclic intermediate, which is then functionalized to introduce the carboxylic acid group.", "Starting Materials": [ "3-methoxyphenylacetic acid", "1,5-cyclooctadiene", "OsO4", "NaIO4", "NaBH4", "NaOH", "HCl", "Na2SO4", "EtOAc", "H2O" ], "Reaction": [ "1. Conversion of 3-methoxyphenylacetic acid to the corresponding acid chloride using thionyl chloride.", "2. Reaction of the acid chloride with 1,5-cyclooctadiene in the presence of a Lewis acid catalyst to form the spirocyclic intermediate.", "3. Oxidation of the spirocyclic intermediate with NaIO4 to introduce a hydroxyl group at the bridgehead position.", "4. Reduction of the hydroxyl group with NaBH4 to form a methylene group.", "5. Acid-catalyzed hydrolysis of the ester group to form the carboxylic acid.", "6. Purification of the product by extraction with EtOAc and washing with Na2SO4.", "7. Recrystallization of the purified product from a suitable solvent." ] }

CAS RN

1483926-17-5

Product Name

2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid

Molecular Formula

C15H18O3

Molecular Weight

246.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.